3-Bromo-1-methyl-1H-1,2,4-triazole
Overview
Description
3-Bromo-1-methyl-1H-1,2,4-triazole is a useful intermediate used in the preparation of substituted triazoles . It is also used as a ligand for transition metals to create coordination complexes and has the ability to accept and transfer acyl groups in synthetic reactions, making it a useful catalyst for the synthesis of esters .
Scientific Research Applications
Ligand for Transition Metals
3-Bromo-1-methyl-1H-1,2,4-triazole: serves as a ligand for transition metals, forming coordination complexes. These complexes find applications in catalysis, materials science, and bioinorganic chemistry. The ability of the triazole ring to coordinate with metal ions makes it valuable in designing novel catalysts and functional materials .
Catalyst for Ester Synthesis
This compound belongs to a family of 1,2,4-triazoles that can accept and transfer acyl groups in synthetic reactions. As a result, it acts as a useful catalyst for ester synthesis. For instance, it can facilitate the formation of esters from carboxylic acids and alcohols, contributing to the development of pharmaceuticals, fragrances, and fine chemicals .
1,3-Dipolar Cycloaddition Reactions
Researchers have explored the use of alkylidenemalononitriles in 1,3-dipolar cycloaddition reactions with aromatic azides, mediated by DBU (1,8-diazabicyclo[5.4.0]undec-7-ene). These reactions lead to the formation of triazole derivatives, including 3-Bromo-1-methyl-1H-1,2,4-triazole . Such transformations have applications in medicinal chemistry and materials science .
Building Blocks for Heterocyclic Compounds
The brominated triazole ring in this compound serves as a versatile building block for synthesizing various heterocyclic compounds. Researchers can modify its structure to create derivatives with specific properties, such as antimicrobial activity, fluorescence, or binding affinity for biological targets .
Investigating Biological Activity
Scientists explore the biological activity of 3-Bromo-1-methyl-1H-1,2,4-triazole and its derivatives. By assessing their effects on enzymes, receptors, or cellular processes, they gain insights into potential drug candidates. For example, the compound’s interaction with specific proteins may lead to the development of new therapeutic agents .
Exploration in Materials Science
Due to its unique structure, this compound finds applications in materials science. Researchers investigate its properties, such as solubility, stability, and reactivity, to design functional materials. These materials may include sensors, catalysts, or optoelectronic devices .
Safety and Hazards
3-Bromo-1-methyl-1H-1,2,4-triazole is classified under GHS07 hazard class. It may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
3-Bromo-1-methyl-1H-1,2,4-triazole is a useful intermediate used in the preparation of substituted triazoles . It is also used as a ligand for transition metals to create coordination complexes and has the ability to accept and transfer acyl groups in synthetic reactions, making it a useful catalyst for the synthesis of esters . These properties suggest potential future applications in the synthesis of complex organic molecules.
Mechanism of Action
Target of Action
It is known that triazole compounds often interact with enzymes and other proteins . The N1 and N2 nitrogen atoms of the triazole moiety actively contribute to binding to the active site of enzymes .
Mode of Action
It is known that triazole compounds can form coordination complexes with transition metals . This interaction can lead to changes in the target protein’s function, potentially altering cellular processes.
Biochemical Pathways
Triazole compounds are known to influence various biochemical pathways due to their ability to interact with different enzymes and proteins .
Pharmacokinetics
Its predicted properties include a boiling point of 2559±230 °C and a density of 193±01 g/cm3 . These properties may influence the compound’s bioavailability and pharmacokinetics.
Result of Action
Given its potential to interact with enzymes and proteins, it may have significant effects on cellular processes .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-Bromo-1-methyl-1H-1,2,4-triazole. For instance, its solubility in different solvents can affect its distribution and absorption in the body . Furthermore, storage conditions such as light exposure and temperature can impact its stability .
properties
IUPAC Name |
3-bromo-1-methyl-1,2,4-triazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4BrN3/c1-7-2-5-3(4)6-7/h2H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWGLUDZPAMFWJZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC(=N1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70205186 |
Source
|
| Record name | 1H-1,2,4-Triazole, 3-bromo-1-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70205186 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-1-methyl-1H-1,2,4-triazole | |
CAS RN |
56616-91-2 |
Source
|
| Record name | 1H-1,2,4-Triazole, 3-bromo-1-methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056616912 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1H-1,2,4-Triazole, 3-bromo-1-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70205186 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-bromo-1-methyl-1H-1,2,4-triazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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